Cas no 2377611-31-7 (2,3-Difluoro-5-(trifluoromethyl)phenylboronic acid)

• Product Name: 2,3-Difluoro-5-(trifluoromethyl)phenylboronic acid
• CAS No: 2377611-31-7
• MF: C₇H₄BF₅O₂
• MW: 225.908479690552
• CID: 5108145
• Update Time: 2026-03-03

2,3-Difluoro-5-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5-(trifluoromethyl)phenylboronic acid

• Inchi： 1S/C7H4BF5O2/c9-5-2-3(7(11,12)13)1-4(6(5)10)8(14)15/h1-2,14-15H
• InChI Key： VIRKYBWEZSTTRV-UHFFFAOYSA-N
• SMILES： B(C1=CC(C(F)(F)F)=CC(F)=C1F)(O)O

Additional information on 2,3-Difluoro-5-(trifluoromethyl)phenylboronic acid

2,3-Difluoro-5-(trifluoromethyl)phenylboronic Acid: A Comprehensive Overview

2,3-Difluoro-5-(trifluoromethyl)phenylboronic acid, also known by its CAS number CAS No. 2377611-31-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a boronic acid group attached to a fluorinated aromatic ring. The presence of multiple fluorine atoms in the molecule imparts distinctive electronic and steric properties, making it a valuable building block in various chemical reactions.

The synthesis of 2,3-difluoro-5-(trifluoromethyl)phenylboronic acid typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various strategies, including Suzuki-Miyaura coupling reactions, which leverage the reactivity of boronic acids to form carbon-carbon bonds. These reactions are pivotal in constructing complex molecular architectures, particularly in the development of pharmaceutical agents and advanced materials.

In terms of applications, 2,3-difluoro-5-(trifluoromethyl)phenylboronic acid has found utility in the synthesis of biologically active compounds. Its fluorinated substituents enhance the molecule's stability and bioavailability, making it an attractive candidate for drug discovery programs targeting various diseases. Recent studies have highlighted its potential as a precursor for designing inhibitors of enzyme systems involved in cancer progression and neurodegenerative disorders.

The electronic properties of this compound are further exploited in the field of materials science. The fluorinated aromatic ring contributes to its high thermal stability and electrical conductivity, making it a promising candidate for applications in organic electronics. Researchers have incorporated this compound into polymer blends and thin films to enhance their performance in optoelectronic devices such as light-emitting diodes (LEDs) and solar cells.

The development of novel synthetic routes for CAS No. 2377611-31-7 has been a focal point of recent investigations. Scientists have explored catalytic systems that facilitate the formation of the boronic acid group under mild conditions, thereby reducing energy consumption and environmental impact. These advancements underscore the importance of sustainable chemistry practices in modern research.

In conclusion, 2,3-difluoro-5-(trifluoromethyl)phenylboronic acid stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure and unique properties continue to drive innovation across multiple disciplines, from drug discovery to materials science. As research progresses, this compound is expected to unlock new possibilities for addressing pressing challenges in healthcare and technology.